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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the lithium metaboror-fusion method for X-ray
Fluorescence (XRF) analysis. It includes comprehensive application notes, experimental
protocols, and quantitative data to guide researchers, scientists, and drug development
professionals in the effective application of this sample preparation technique.

Introduction to Lithium Borate Fusion for XRF
Analysis

X-ray Fluorescence (XRF) spectrometry is a non-destructive analytical technique used to
determine the elemental composition of a wide variety of materials. However, the accuracy of
XRF analysis is highly dependent on the quality of sample preparation. The lithium borate
fusion method is a robust sample preparation technique that eliminates common issues such
as particle size and mineralogical effects, leading to highly accurate and precise analytical
results.[1][2][3]

The fundamental principle of this method is the dissolution of a sample in a molten lithium
borate flux at high temperatures (typically 1000-1200°C).[4][5] This process creates a
homogeneous, amorphous glass disc (also referred to as a fused bead) that is an ideal
representation of the sample for XRF analysis.[4][6] This technique is widely applicable to a
range of materials including ceramics, cements, geological samples, metals, and environmental
samples.[1][4]
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Principles of Flux Selection: Lithium Metaborate and
Lithium Tetraborate

The choice of flux is critical for the successful dissolution of the sample. The two most common
fluxes used in borate fusion are lithium metaborate (LiBO2) and lithium tetraborate (Li2B20O7).

[1]

¢ Lithium Metaborate (LiBO2): A basic flux with a melting point of approximately 845°C.[7][8]
It is highly effective for dissolving acidic oxides such as silica (SiOz) and other acidic
compounds.[7][8]

 Lithium Tetraborate (Li2B4O7): An acidic flux with a higher melting point of around 925°C.[8] It
is used for dissolving basic oxides like calcium oxide (CaO) and magnesium oxide (MgO).[8]

[9]

In practice, mixtures of lithium metaborate and lithium tetraborate are often used to create a
eutectic flux with a lower melting point and the ability to dissolve a wider range of materials.[5]
[7] The optimal flux composition depends on the acidity or basicity of the sample.

Quantitative Data and Flux Selection Guide

The selection of the appropriate flux and the sample-to-flux ratio are critical parameters that
influence the quality of the fused bead and the accuracy of the analytical results. The following
tables provide a summary of common flux compositions and recommended sample-to-flux
ratios for various applications.

Table 1: Common Lithium Borate Flux Compositions and Their Applications
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Flux Composition
(Li2B4Oy7 : LIBO2)

Melting Point (°C)

Primary
T Reference
Applications

100% LiBOz2

845

Acidic oxides (e.g.,
SiO2), wet chemistry [718]

applications

66% : 34%

875

Alumino-silicates,
calcareous [8][10]

refractories

50% : 50%

~875

General purpose,
neutral samples, [71[8][10]

alumina

35.3% : 64.7%

825

Universal flux for
alumino-silicates, iron

. [7][10]
ore, cement, mineral

sands, nickel

100% Li2B4O7

925

Basic oxides (e.g.,
CaO, MgO0), samples
[81[]

with high limestone

content

Table 2: Recommended Sample-to-Flux Ratios for Different Materials
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Flux
Sample Sample Flux Weight Sample-to- .
) ) Compositio  Reference
Type Weight (g) (9) Flux Ratio
n
49.75%
Li2B4O7 /
Cement 0.6000 6.0000 1:10 49.75% [11]
LiBOz2 /
0.50% LiBr
Cement & 66% Li2B4O7
Raw 1.250 10.000 1:8 / 34% LiBO:2 [12]
Materials + 0.2% LiBr
) ) 50% Li2B4O~
Iron Ore Varies Varies 1:10.3 ] [13]
/ 50% LiBO2
Geological
Materials )
3.5 7.0 1:2 Li2B4O7 [14]
(Rocks,
Minerals)
Lithium
L Borate
Aluminosilicat ] ] ] N
Varies Varies Varies (specific [15]
es and Sand -
composition
not stated)
Feldspars ] )
. Li2B4O7 with
and Silicate ~1.0 ~10.0 1:10 ) [16]
0.5 wt% Lil
Glass

Experimental Protocols

This section provides detailed protocols for the lithium borate fusion method. The general

workflow is followed by specific examples for cement and geological samples.

General Experimental Workflow
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The following diagram illustrates the major steps involved in the lithium borate fusion process

for XRF analysis.

General Workflow for Lithium Borate Fusion

Sample & Flux Preparation

1. Sample Grinding
(to <75 pm)

2. Sample Ignition
(optional, to remove volatiles)

3. Weighing
(Sample, Flux, Additives)

4. Mixing
(in Pt crucible)

Fusion Process

5. Heating & Melting
(in fusion machine)

6. Agitation
(to homogenize the melt)

7. Pouring
(into Pt mold)

8. Cooling
(to form a glass disc)

Analysis

9. XRF Analysis
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Caption: General workflow of the lithium borate fusion method.

Detailed Protocol for Cement Analysis

This protocol is adapted from a universal borate fusion methodology for cement and raw

materials.[11]

Materials and Reagents:

Sample: Cement or cement raw material, finely ground.

Flux: 49.75% Lithium Tetraborate / 49.75% Lithium Metaborate / 0.50% Lithium Bromide
(LIT/LiM/LIBr).

Platinum/Gold (95%/5%) crucibles and molds.
Automated fusion machine.
Vortex mixer.

Analytical balance (£ 0.0001 g).

Procedure:

Ignition: Ignite the finely ground sample at 950°C for 2 hours to remove volatile components.
[12]

Weighing: Accurately weigh 0.6000 g (= 0.0001 g) of the ignited sample into a clean Pt/Au
crucible.

Add 6.0000 g (£ 0.0003 g) of the LiT/LiM/LIBr flux to the crucible.
Mixing: Mix the sample and flux thoroughly using a vortex mixer.
Fusion:

o Place the crucible in the automated fusion machine.
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o Set the fusion temperature to 1025°C.

o The fusion program should include a heating step of approximately 13 minutes.

e Casting and Cooling:
o The molten mixture is automatically poured into a 32 mm diameter Pt/Au mold.
o Cool the bead with forced air for 5 minutes until a solid, crack-free glass disc is formed.

e Analysis: Analyze the resulting glass disc using a WDXRF spectrometer.

Detailed Protocol for Geological Sample Analysis

This protocol is based on a method for the analysis of major and trace elements in rocks and
minerals.[14]

Materials and Reagents:

Sample: Rock or mineral, finely powdered.

Flux: Spec-pure dilithium tetraborate (Li2B4O7).

Graphite crucibles.

Muffle furnace.

Plastic mixing jar with a plastic ball.

Procedure:

e Weighing and Mixing:

o Weigh 3.5 g of the powdered rock sample and 7.0 g of lithium tetraborate flux into a plastic
mixing jar.

o Add a plastic ball and mix for ten minutes.

e Fusion:
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[e]

Transfer the mixed powder into a graphite crucible.

Preheat a muffle furnace to 1000°C.

o

[¢]

Place the crucibles in the preheated furnace.

[¢]

The fusion process takes approximately 5 minutes from the time the furnace returns to
1000°C.

e Casting and Cooling:
o Carefully remove the crucibles from the furnace.

o Allow the molten mixture to cool and solidify within the graphite crucible, forming a glass
bead.

e Analysis: The resulting fused bead can be directly analyzed by XRF.

Logical Relationships in Flux Selection

The choice of an appropriate flux is a critical decision in the fusion process. The following
diagram illustrates the logical relationship between sample type and flux selection.
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Flux Selection Logic

Sample Type

;

Basic Oxides Neutral/Mixed Oxides
(e.g., CaO, MgO) (e.g., Al203, Alumino-silicates)

Acidic Oxides
(e.g., Si02)

dissolves in dissolves in

Use Acidic Flux Use Mixed Flux
(e.g., 100% Li2B40O7 or high Li2B407 mix) (e.g., 50:50 or 66:34 Li2B40O7:LiBO2)

Use Basic Flux
(e.g., 100% LiBO2 or high LiBO2 mix)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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